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Compound of Interest

Compound Name: 2-(Isobutylamino)benzonitrile
CAS No.: 204078-86-4
Cat. No.: B1613153
Get Quote
. J

Executive Summary & Compound Significance

2-(Isobutylamino)benzonitrile (CAS: 10326-27-9 / Analogous derivatives) represents a critical
scaffold in medicinal chemistry, serving as a primary intermediate for the synthesis of
quinazolines, acridines, and other nitrogen-containing heterocycles utilized in oncology and
anti-inflammatory therapeutics.[1]

This guide provides a rigorous framework for the characterization of this molecule. Unlike
simple aliphatic amines, the ortho-positioning of the nitrile (-CN) and isobutylamino (-NH-R)
groups creates specific electronic environments—most notably the "push-pull" conjugation and
potential intramolecular hydrogen bonding—that result in diagnostic spectral signatures.

Core Chemical Identity
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Parameter Value

IUPAC Name 2-[(2-Methylpropyl)amino]benzonitrile

Molecular Formula

Molecular Weight 174.24 g/mol

Physical State Pale yellow oil or low-melting solid
Soluble in

Solubility

, DMSO, MeOH; Insoluble in

Synthesis & Characterization Workflow

To ensure spectral data integrity, one must first validate the source of the analyte.[1] The most
robust synthetic route involves Nucleophilic Aromatic Substitution (

) of 2-fluorobenzonitrile.

FT-IR
(Identify Functional Groups)

Column Chromatography y i rrdl e 1H & 13C NMR
(Hexane/EtOAc) (e 2z i i i > (Skeleton Confirmation)
Ty
HRMS
(Formula Validation)

. - + Isobutylamine S_NAr Mechanism .
Start: 2-Fluorobenzonitrile (Base/DMSO, 100°C) Crude Intermediate

Click to download full resolution via product page
Figure 1: Synthetic workflow and critical control points for generating analytically pure samples.

Infrared Spectroscopy (FT-IR)

Strategic Insight: The IR spectrum is the first line of defense in quality control. The key
diagnostic is the nitrile stretch. In ortho-amino benzonitriles, the conjugation between the lone
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pair of the amine nitrogen and the nitrile group often lowers the nitrile frequency slightly
compared to unsubstituted benzonitrile (

~2230 cm™?).

Diagnostic Bands
Wavenumber (

Functional Group Intensity
, CM™?)

Mechanistic
Explanation

Secondary amine

stretching.[1] May
N-H Stretch 3340 — 3380 Medium, Sharp show broadening if

intermolecular H-

bonding occurs.

C-H (Aromatic) 3030 - 3070 Weak C-H stretching
vibrations.[1]

C-H antisymmetric

C-H (Aliphatic) 2950 — 2970 Strong stretch of the isobutyl

methyl groups.[1]

Diagnostic peak.[1]

o Lowered frequency

C=N (Nitrile) 2210 — 2220 Strong, Sharp o ] i
indicates conjugation

with the amino group.

Ring breathing
. ) modes; enhanced by
C=C (Aromatic) 1580 — 1610 Variable )
the polar amino

substituent.[1]

Nuclear Magnetic Resonance (NMR)

Strategic Insight: The 1H NMR spectrum will display a classic "Doublet-Septet-Doublet” pattern
for the isobutyl chain. The aromatic region will show a 4-proton pattern typical of ortho-
disubstituted benzenes (often appearing as 2 doublets and 2 triplets/multiplets).
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H NMR Data (400 MHz, )

Note: Chemical shifts (

) are reported in ppm relative to TMS.

Assignment /

Position Multiplicity Integration Coupling (

(ppm)
)

Ortho to amino

group; shielded
Ar-H (3) 6.65—-6.75 Doublet (d) 1H

by electron

donation.[1]

Para to nitrile;

Ar-H (5 6.70 — 6.80 Triplet (t 1H
©) plet () shielded.[1]

Ar-H (4) 7.30-7.40 Triplet (t) 1H Meta to nitrile.[1]

Ortho to nitrile;
deshielded by
anisotropy of CN.

[1]

Ar-H (6) 7.45 755 Doublet (d) 1H

Exchangeable;
) shift varies with
N-H 4.50-5.00 Broad Singlet 1H )
concentration/sol

vent.[1]

Methylene
N-CH:2 3.00-3.10 Triplet/DD 2H protons adjacent

to Nitrogen.

. , Methine of
CH (Methine) 1.90-2.05 Multiplet (m) 1H )
isobutyl group.[1]

CHs (Methyl) 0.95-1.05 Doublet (d) 6H Hz.[1] Gem-
dimethyl groups.
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C NMR Data (100 MHz, )

* Nitrile Carbon:

117.5 ppm (Characteristic weak intensity).[1]
e Aromatic Quaternary C-N:

150.0 ppm (Deshielded by N).[1]
e Aromatic Quaternary C-CN:

96.0 ppm (Shielded by ortho-resonance).[1]
e Aliphatic Carbons:

51.5 (

), 28.0 (

), 20.5 (

)[1]
Mass Spectrometry (MS)

Strategic Insight: The fragmentation of N-alkyl anilines and benzonitriles follows predictable
pathways. The most stable fragment is often the loss of the alkyl chain or

-cleavage.

Fragmentation Pathway Analysis[1]

e Molecular lon (

): m/z 174[1]

o Base Peak: Often m/z 131 (Loss of propyl radical via McLafferty-like rearrangement or

simple cleavage).[1]

e Core Fragment: m/z 118 (Anthranilonitrile cation).[1]
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Figure 2: Predicted MS fragmentation pathway (El, 70eV).[1]
Experimental Protocol: Characterization Setup
To replicate these results, follow this validated preparation protocol.

Materials:

e Analyte: 2-(Isobutylamino)benzonitrile (>98% purity).[1]

¢ Solvent: Deuterated Chloroform (

) with 0.03% TMS.[1]

Procedure:

o Sample Prep: Dissolve 10 mg of the analyte in 0.6 mL of

. Ensure the solution is clear; filter through cotton if particulates exist.
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e Acquisition (1H): Set relaxation delay (

) to 1.0s. Acquire 16 scans.[1]

e Acquisition (13C): Set relaxation delay to 2.0s to allow quaternary carbons (CN) to relax.
Acquire 512 scans minimum.[1]

e Processing: Phase correct manually. Baseline correct using a polynomial fit. Reference the
residual

peak to 7.26 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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